(2Z)-2-[(2,4-difluorophenyl)imino]-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-(2,4-difluorophenyl)imino-N-(1,3-thiazol-2-yl)chromene-3-carboxamide
• InChI: InChI=1S/C19H11F2N3O2S/c20-12-5-6-15(14(21)10-12)23-18-13(17(25)24-19-22-7-8-27-19)9-11-3-1-2-4-16(11)26-18/h1-10H,(H,22,24,25)
• InChI Key: LSOGASWRCKPGMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=NC3=C(C=C(C=C3)F)F)O2)C(=O)NC4=NC=CS4
• Molecular Formula: C19H11F2N3O2S
• Molecular Weight: 383.4 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding how the compound is made. This can involve various chemical reactions, catalysts, and conditions. It’s important to note that the synthesis of complex molecules often requires multiple steps, each with its own set of reactions.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques used can include spectroscopy, crystallography, or microscopy.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. This can include its reactivity with other compounds, its stability, and what conditions cause it to react.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and various spectroscopic properties. These properties can often give clues about the compound’s structure and reactivity.

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

This involves understanding the compound’s toxicity, flammability, environmental impact, and other safety-related properties.

Future Directions

Future directions could involve potential applications of the compound, areas of research that need further exploration, and how the compound could be modified or used in the future.